1-(4-methoxyphenyl)-4-(2-thienylacetyl)piperazine

• IUPAC Name: 1-[4-(4-methoxyphenyl)piperazin-1-yl]-2-thiophen-2-ylethanone
• InChI: InChI=1S/C17H20N2O2S/c1-21-15-6-4-14(5-7-15)18-8-10-19(11-9-18)17(20)13-16-3-2-12-22-16/h2-7,12H,8-11,13H2,1H3
• InChI Key: GDBYVDVMWKTPKO-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)N2CCN(CC2)C(=O)CC3=CC=CS3
• Molecular Formula: C17H20N2O2S
• Molecular Weight: 316.4 g/mol

Description

1-(4-methoxyphenyl)-4-(2-thienylacetyl)piperazine, also known as TAP, is a chemical compound that belongs to the family of piperazines. It has been extensively studied for its potential use in scientific research, particularly in the field of neuroscience.

Mechanism of Action

The mechanism of action of 1-(4-methoxyphenyl)-4-(2-thienylacetyl)piperazine involves its binding to the serotonin 5-HT1A receptor, which leads to the activation of downstream signaling pathways. This results in the modulation of neurotransmitter release, particularly of serotonin, which is involved in the regulation of mood and anxiety. 1-(4-methoxyphenyl)-4-(2-thienylacetyl)piperazine has also been shown to have an effect on the hypothalamic-pituitary-adrenal (HPA) axis, which is involved in the regulation of the stress response.
Biochemical and physiological effects:
1-(4-methoxyphenyl)-4-(2-thienylacetyl)piperazine has been shown to have anxiolytic and antidepressant-like effects in animal models. It has also been shown to decrease the activity of the HPA axis, which is involved in the regulation of the stress response. 1-(4-methoxyphenyl)-4-(2-thienylacetyl)piperazine has been shown to increase the levels of serotonin in certain areas of the brain, which is involved in the regulation of mood and anxiety.

Advantages and Limitations for Lab Experiments

One advantage of using 1-(4-methoxyphenyl)-4-(2-thienylacetyl)piperazine in lab experiments is its high affinity for the serotonin 5-HT1A receptor, which makes it a promising candidate for the development of new treatments for mood and anxiety disorders. However, one limitation of using 1-(4-methoxyphenyl)-4-(2-thienylacetyl)piperazine in lab experiments is its potential for off-target effects, which may complicate the interpretation of results.

Future Directions

There are several future directions for the study of 1-(4-methoxyphenyl)-4-(2-thienylacetyl)piperazine. One direction is the development of new treatments for mood and anxiety disorders based on 1-(4-methoxyphenyl)-4-(2-thienylacetyl)piperazine's high affinity for the serotonin 5-HT1A receptor. Another direction is the study of 1-(4-methoxyphenyl)-4-(2-thienylacetyl)piperazine's potential for the treatment of other disorders, such as schizophrenia and addiction. Additionally, the study of 1-(4-methoxyphenyl)-4-(2-thienylacetyl)piperazine's off-target effects may provide insights into the mechanisms of action of other compounds that bind to the serotonin 5-HT1A receptor.

Synthesis Methods

The synthesis of 1-(4-methoxyphenyl)-4-(2-thienylacetyl)piperazine involves the reaction of 4-methoxyphenylpiperazine with 2-thienylacetic acid. The reaction is carried out in the presence of a coupling agent, such as 1-ethyl-3-(3-dimethylaminopropyl) carbodiimide (EDC), and a catalyst, such as 4-(dimethylamino)pyridine (DMAP). The final product is obtained through purification by column chromatography.

Scientific Research Applications

1-(4-methoxyphenyl)-4-(2-thienylacetyl)piperazine has been extensively studied for its potential use in scientific research, particularly in the field of neuroscience. It has been shown to have a high affinity for the serotonin 5-HT1A receptor, which is involved in the regulation of mood, anxiety, and stress. 1-(4-methoxyphenyl)-4-(2-thienylacetyl)piperazine has also been shown to have anxiolytic and antidepressant-like effects in animal models, making it a promising candidate for the development of new treatments for mood and anxiety disorders.